Cas no 957120-85-3 (3-Bromo-2-chloro-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 3-Bromo-2-chloro-5-(trifluoromethyl)phenylboronic acid
• CAS No: 957120-85-3
• MF: C₇H₄BBrClF₃O₂
• MW: 303.268671035767
• MDL: MFCD09800879
• CID: 796965
• PubChem ID: 44558163
• Update Time: 2025-10-20

3-Bromo-2-chloro-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-chloro-5-(trifluoromethyl)phenyl)boronic acid
• [3-bromo-2-chloro-5-(trifluoromethyl)phenyl]boronic acid
• 3-Bromo-2-chloro-5-(trifluoromethyl)phenylboronic acid
• 3-Bromo-2-chloro-5-(trifluoromethyl)-phenylboronic acid
• Boronic acid,B-[3-bromo-2-chloro-5-(trifluoromethyl)phenyl]-
• 3-bromo-2-chloro-5-(trifluoromethyl)benzeneboronic acid
• CS-0175129
• MFCD09800879
• A845430
• PS-9741
• AKOS015834026
• 957120-85-3
• 3-Bromo-2-chloro-5-trifluoromethylphenylboronic acid
• FT-0657513
• J-511847
• DTXSID10659381
• N12016
• (3-Bromo-2-chloro-5-(trifluoromethyl)phenyl)boronicacid
• 3-Borono-5-bromo-4-chlorobenzotrifluoride
• DB-028375

• MDL： MFCD09800879
• Inchi： 1S/C7H4BBrClF3O2/c9-5-2-3(7(11,12)13)1-4(6(5)10)8(14)15/h1-2,14-15H
• InChI Key： DBIZIJSYGAIRIZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(B(O)O)C=C(C(F)(F)F)C=1)Cl

Computed Properties

• Exact Mass: 301.91300
• Monoisotopic Mass: 301.913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.85
• Boiling Point: 347.6°C at 760 mmHg
• Flash Point: 164°C
• Refractive Index: 1.534
• PSA: 40.46000
• LogP: 1.80110

Additional information on 3-Bromo-2-chloro-5-(trifluoromethyl)phenylboronic acid

Recent Advances in the Application of 3-Bromo-2-chloro-5-(trifluoromethyl)phenylboronic acid (CAS: 957120-85-3) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-chloro-5-(trifluoromethyl)phenylboronic acid (CAS: 957120-85-3) has emerged as a versatile building block in medicinal chemistry and chemical biology research. This boronic acid derivative, characterized by its unique halogen-substituted trifluoromethylphenyl structure, has gained significant attention in recent years due to its applications in Suzuki-Miyaura cross-coupling reactions and as a key intermediate in the synthesis of biologically active compounds. The presence of both bromo and chloro substituents, along with the electron-withdrawing trifluoromethyl group, makes this compound particularly valuable for constructing complex molecular architectures with precise control over reactivity and selectivity.

Recent studies have demonstrated the compound's utility in developing novel kinase inhibitors, particularly targeting tyrosine kinases involved in cancer pathways. A 2023 publication in the Journal of Medicinal Chemistry reported the use of 957120-85-3 as a crucial intermediate in synthesizing potent and selective fibroblast growth factor receptor (FGFR) inhibitors. The researchers highlighted how the halogen-rich aromatic system facilitated efficient palladium-catalyzed cross-coupling reactions while maintaining excellent functional group tolerance, enabling rapid structure-activity relationship exploration.

In the field of proteolysis targeting chimeras (PROTACs), 3-Bromo-2-chloro-5-(trifluoromethyl)phenylboronic acid has shown promise as a linker component. A recent Nature Chemical Biology study (2024) detailed its incorporation into heterobifunctional molecules designed to target oncogenic proteins for degradation. The compound's boronic acid functionality allowed for efficient conjugation with diols present in various E3 ligase ligands, while its aromatic core provided optimal spacing and rigidity between protein-binding domains. This application represents a significant advancement in targeted protein degradation strategies.

The compound's unique electronic properties have also been exploited in materials science applications. A 2023 Advanced Materials report described its use in constructing conjugated polymers for organic electronic devices. The electron-deficient nature of the trifluoromethyl group, combined with the boronic acid's self-assembly capabilities, enabled the development of novel semiconducting materials with tunable optoelectronic properties. This interdisciplinary application underscores the compound's versatility beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, recent methodological developments have improved the accessibility and handling of 957120-85-3. A 2024 Organic Process Research & Development publication presented an optimized large-scale synthesis route that addresses previous challenges with stability and purification. The new protocol features improved yield (82% vs previous 65%) and enhanced purity (>99.5% by HPLC), making the compound more accessible for industrial-scale applications. These process improvements are particularly relevant for pharmaceutical companies developing boronic acid-containing drug candidates.

Looking forward, the unique structural features of 3-Bromo-2-chloro-5-(trifluoromethyl)phenylboronic acid continue to inspire innovative applications across chemical biology and drug discovery. Ongoing research explores its potential in developing covalent inhibitors, where the halogen substituents may participate in selective protein binding, and in bioorthogonal chemistry applications leveraging the boronic acid moiety. As the understanding of boron-containing compounds in biological systems deepens, this compound is poised to play an increasingly important role in next-generation therapeutic development.